Cas no 3959-13-5 (Methylphenylsilanediol)

• Product name: Methylphenylsilanediol
• CAS No: 3959-13-5
• MF: C₇H₁₀O₂Si
• MW: 154.2386
• CID: 309263
• PubChem ID: 77573

Methylphenylsilanediol Chemical and Physical Properties

Names and Identifiers

• Silanediol,1-methyl-1-phenyl-
• dihydroxy-methyl-phenylsilane
• methyl(phenyl)silanediol
• Methyl-phenyl-silandiol
• METHYLPHENYLSILANEDIOL
• phenylmethylsilanediol
• Silanediol,1-methyl-1-phenyl
• Silanediol,methylphenyl
• UNII-4K77J04LV5
• EINECS 223-562-0
• DTXSID8073972
• SILANEDIOL, 1-METHYL-1-PHENYL-
• methyl-bis(oxidanyl)-phenyl-silane
• AKOS030255148
• 4K77J04LV5
• dihydroxymethylphenylsilane
• Q27259827
• 3959-13-5
• A824637
• Silanediol, methylphenyl-
• NS00049355
• SCHEMBL271787
• DB-255307
• RBSBUSKLSKHTBA-UHFFFAOYSA-N
• Methylphenylsilanediol

• Inchi： InChI=1S/C7H10O2Si/c1-10(8,9)7-5-3-2-4-6-7/h2-6,8-9H,1H3
• InChI Key： RBSBUSKLSKHTBA-UHFFFAOYSA-N
• SMILES： C[Si](C1C=CC=CC=1)(O)O

Computed Properties

• Exact Mass: 154.04500
• Monoisotopic Mass: 154.045006092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 84-85°C
• Boiling Point: 250.6±23.0 °C at 760 mmHg
• Flash Point: 105.4±22.6 °C
• PSA: 40.46000
• LogP: -0.04980
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Methylphenylsilanediol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, Refrigerator, under inert atmosphere

Methylphenylsilanediol Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkylarylsilanes

Additional information on Methylphenylsilanediol

Introduction to Methylphenylsilanediol (CAS No. 3959-13-5)

Methylphenylsilanediol, a compound with the chemical formula C₈H₁₀O₂Si, is a significant molecule in the field of organic and inorganic chemistry. Its CAS number, 3959-13-5, uniquely identifies it in scientific literature and databases. This compound has garnered attention due to its unique structural properties and potential applications in various chemical and pharmaceutical processes.

The molecular structure of Methylphenylsilanediol consists of a silanol group attached to a phenyl ring, which is further substituted with a methyl group. This configuration imparts distinct reactivity and functionality, making it a valuable intermediate in synthetic chemistry. The presence of both hydroxyl and silanol groups allows for diverse chemical transformations, including esterification, etherification, and condensation reactions.

In recent years, Methylphenylsilanediol has been explored for its role in the development of novel materials and pharmaceuticals. Its silanol group can participate in sol-gel reactions, leading to the formation of silicon-based polymers and coatings. These materials exhibit excellent thermal stability and chemical resistance, making them suitable for high-performance applications.

Moreover, the phenyl ring in Methylphenylsilanediol contributes to its interaction with biological systems. Researchers have been investigating its potential as a precursor in the synthesis of bioactive molecules. The compound's ability to undergo selective functionalization has opened new avenues in drug discovery, particularly in the design of targeted therapies.

One of the most intriguing aspects of Methylphenylsilanediol is its role in catalytic processes. The silanol group can act as a ligand for metal catalysts, facilitating various organic transformations. This property has been exploited in the development of efficient synthetic routes for complex molecules. For instance, it has been used in cross-coupling reactions, where it serves as a directing group for palladium or nickel catalysts.

The pharmaceutical industry has also shown interest in Methylphenylsilanediol due to its potential as a building block for active pharmaceutical ingredients (APIs). Its structural features allow for the introduction of diverse pharmacophores, enabling the design of molecules with enhanced pharmacological properties. Recent studies have highlighted its utility in the synthesis of central nervous system (CNS) drugs, where its ability to cross the blood-brain barrier is particularly valuable.

Environmental scientists have also begun to explore the applications of Methylphenylsilanediol in green chemistry initiatives. Its biodegradability and low toxicity make it an attractive candidate for sustainable chemical processes. Researchers are investigating its use as a non-toxic solvent or additive in industrial applications, reducing reliance on traditional solvents that may have environmental impacts.

The synthesis of Methylphenylsilanediol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as flow chemistry and microwave-assisted synthesis, have been employed to optimize yield and purity. These methods not only improve efficiency but also minimize waste generation, aligning with modern sustainability goals.

In conclusion, Methylphenylsilanediol (CAS No. 3959-13-5) is a versatile compound with significant implications across multiple scientific disciplines. Its unique structure and reactivity make it indispensable in materials science, pharmaceutical development, and catalysis. As research continues to uncover new applications for this molecule, its importance is likely to grow even further.